Cas no 2227762-07-2 ((2R)-4-5-(4-fluorophenyl)furan-2-ylbutan-2-amine)

• Product Name: (2R)-4-5-(4-fluorophenyl)furan-2-ylbutan-2-amine
• CAS No: 2227762-07-2
• MF: C₁₄H₁₆FNO
• MW: 233.28134727478
• CID: 6186407
• PubChem ID: 165612147
• Update Time: 2025-07-19

(2R)-4-5-(4-fluorophenyl)furan-2-ylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-5-(4-fluorophenyl)furan-2-ylbutan-2-amine
• (2R)-4-[5-(4-fluorophenyl)furan-2-yl]butan-2-amine
• EN300-1749047
• 2227762-07-2

• Inchi： 1S/C14H16FNO/c1-10(16)2-7-13-8-9-14(17-13)11-3-5-12(15)6-4-11/h3-6,8-10H,2,7,16H2,1H3/t10-/m1/s1
• InChI Key： SLCOLKNYGJHMHJ-SNVBAGLBSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(CC[C@@H](C)N)O1

Computed Properties

• Exact Mass: 233.121592296g/mol
• Monoisotopic Mass: 233.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2Ų

Additional information on (2R)-4-5-(4-fluorophenyl)furan-2-ylbutan-2-amine

Comprehensive Overview of (2R)-4-5-(4-fluorophenyl)furan-2-ylbutan-2-amine (CAS No. 2227762-07-2)

The compound (2R)-4-5-(4-fluorophenyl)furan-2-ylbutan-2-amine, identified by its CAS No. 2227762-07-2, is a chiral amine derivative with a unique structural framework combining a furan ring and a fluorophenyl group. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of the 4-fluorophenyl moiety enhances its binding affinity to specific biological targets, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, the scientific community has shown increasing interest in furan-based compounds due to their diverse pharmacological properties. The (2R)-4-5-(4-fluorophenyl)furan-2-ylbutan-2-amine stands out as a promising candidate for further exploration, particularly in the fields of neurology and oncology. Researchers are particularly intrigued by its stereospecificity, as the (2R) configuration may influence its interaction with chiral receptors or enzymes, potentially leading to more targeted and efficacious treatments.

The synthesis of CAS No. 2227762-07-2 involves multi-step organic reactions, including palladium-catalyzed cross-coupling and asymmetric reduction techniques. These methods are frequently discussed in academic forums and patent literature, reflecting the growing demand for efficient synthetic routes to such specialized compounds. The fluorophenyl-furan hybrid structure also aligns with current trends in medicinal chemistry, where researchers prioritize molecules with improved pharmacokinetic profiles and reduced off-target effects.

From an analytical perspective, (2R)-4-5-(4-fluorophenyl)furan-2-ylbutan-2-amine presents interesting challenges and opportunities. Advanced techniques like chiral HPLC and NMR spectroscopy are essential for characterizing its purity and stereochemical integrity. These aspects are critical for quality control in pharmaceutical manufacturing, where even minor enantiomeric impurities can significantly impact a drug's safety and efficacy.

The potential applications of this compound extend beyond traditional small-molecule drugs. With the rise of targeted drug delivery systems and precision medicine, CAS No. 2227762-07-2 could serve as a building block for more complex therapeutic agents. Its molecular structure offers multiple sites for modification, allowing medicinal chemists to fine-tune its properties for specific indications. This flexibility makes it particularly valuable in the current era of personalized healthcare solutions.

Environmental and metabolic stability are additional areas of investigation for (2R)-4-5-(4-fluorophenyl)furan-2-ylbutan-2-amine. The incorporation of fluorine atoms often enhances a compound's metabolic resistance, potentially leading to longer half-lives in biological systems. These characteristics are increasingly important as the pharmaceutical industry seeks to develop medications with improved dosing regimens and reduced frequency of administration.

In the context of intellectual property, several patents and publications have emerged surrounding derivatives of furan-2-ylbutan-2-amine compounds. This reflects the commercial potential of this chemical class and the competitive landscape in pharmaceutical research. Companies and academic institutions are actively exploring the therapeutic possibilities of such molecules, particularly for addressing unmet medical needs in various disease areas.

The safety profile of CAS No. 2227762-07-2 remains an active area of research. Preliminary studies suggest that proper handling and storage conditions are essential for maintaining its stability. As with many specialized organic compounds, researchers must adhere to standard laboratory safety protocols when working with this material, although it does not fall under any restricted categories.

Looking ahead, the scientific trajectory of (2R)-4-5-(4-fluorophenyl)furan-2-ylbutan-2-amine appears promising. Its unique structural features position it as a versatile intermediate for further chemical exploration and potential therapeutic development. As research continues to uncover its full potential, this compound may emerge as a significant contributor to advancing medicinal chemistry and pharmaceutical sciences.